Cas no 851808-04-3 (2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851808-04-3
• MF: C₁₈H₁₇ClN₂OS
• MW: 344.858381986618
• CID: 6437308
• Update Time: 2025-10-30

2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole
• (2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(p-tolyl)methanone
• Methanone, [2-[[(3-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](4-methylphenyl)-

• Inchi： 1S/C18H17ClN2OS/c1-13-5-7-15(8-6-13)17(22)21-10-9-20-18(21)23-12-14-3-2-4-16(19)11-14/h2-8,11H,9-10,12H2,1H3
• InChI Key： MPCVHDYKWYAYTD-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC(Cl)=C2)=NCC1)(C1=CC=C(C)C=C1)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 495.9±55.0 °C(Predicted)
• pka: 1.79±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole

2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole: An Overview of Its Properties and Applications

2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole, with the CAS number 851808-04-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methylsulfanyl group, a chlorophenyl substituent, and a dihydro-1H-imidazole core. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The dihydro-1H-imidazole core is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with various biological targets. The presence of the methylsulfanyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The chlorophenyl substituent adds further complexity to the molecule, potentially influencing its binding affinity and selectivity for specific receptors or enzymes.

Recent studies have explored the pharmacological properties of 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole. One notable area of research is its potential as an antifungal agent. Fungal infections are a significant health concern, particularly in immunocompromised patients. The compound has shown promising activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is thought to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole has been investigated for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory conditions.

The compound's structure also makes it an interesting candidate for drug discovery efforts targeting neurodegenerative diseases. Research has shown that 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl strong>-4,5-< strong>dihydro-1H-imidazole strong >) can cross the blood-brain barrier and exhibit neuroprotective effects. It has been found to reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease.

Synthesis of 2-{(3-< strong >chlorophenyl strong >) methylsulfanyl strong >}-1-(4- methylbenzoyl strong >)-4,5-dihydro-1H-imidazole strong > involves several steps, including the formation of the imidazole ring and the introduction of the various substituents. The synthetic route is optimized to ensure high yields and purity, which are crucial for pharmaceutical applications. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and reduce environmental impact.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole in human subjects. Preliminary results are encouraging, with no major adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

In conclusion, 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851808-04-3) is a multifaceted compound with potential applications in antifungal therapy, anti-inflammatory treatment, and neuroprotection. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.